Cas no 1852333-53-9 ({1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine)

• Product Name: {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine
• CAS No: 1852333-53-9
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6428900
• PubChem ID: 165664825
• Update Time: 2025-10-28

{1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(2-bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine
• EN300-1910030
• 1852333-53-9
• {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H13BrN2O2/c12-10-5-9(14(15)16)2-1-8(10)6-11(7-13)3-4-11/h1-2,5H,3-4,6-7,13H2
• InChI Key： SBJGTDSBJFNRKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine

Recent Advances in the Study of {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine (CAS: 1852333-53-9)

The compound {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine (CAS: 1852333-53-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine, with researchers developing novel methodologies for its efficient production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis route that minimizes byproducts and enhances purity, making it more accessible for further pharmacological studies. The compound's cyclopropyl and bromo-nitro-phenyl motifs are particularly noteworthy, as they are often associated with enhanced binding affinity and metabolic stability in drug candidates.

In terms of biological activity, preliminary in vitro studies have shown promising results. A study published in Bioorganic & Medicinal Chemistry Letters reported that {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine exhibits moderate inhibitory activity against certain kinase targets implicated in inflammatory diseases. The presence of the bromo and nitro functional groups appears to play a critical role in its interaction with these targets, suggesting potential for further optimization.

Moreover, computational modeling studies have provided insights into the compound's mechanism of action. Molecular docking simulations indicate that {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine can fit into the active sites of several disease-relevant proteins, forming stable interactions via its bromo and nitro groups. These findings have spurred interest in its use as a scaffold for the development of new inhibitors, particularly in oncology and immunology.

Despite these advances, challenges remain. The compound's pharmacokinetic properties, such as solubility and bioavailability, require further investigation. Recent efforts have focused on derivatization strategies to improve these characteristics while retaining its biological activity. For instance, a 2024 study in ACS Medicinal Chemistry Letters explored the synthesis of prodrug forms of {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine, which showed improved aqueous solubility and in vivo stability.

In conclusion, {1-[(2-Bromo-4-nitrophenyl)methyl]cyclopropyl}methanamine (CAS: 1852333-53-9) represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in targeted therapies. The continued investigation of this compound may yield significant contributions to the field of medicinal chemistry and beyond.